Cas no 32246-84-7 (8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID)

• Product Name: 8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID
• CAS No: 32246-84-7
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• MDL: MFCD02261033
• CID: 874137
• PubChem ID: 24727085
• Update Time: 2025-09-27

8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID
• AG-F-07737
• CTK4G8414
• KB-200159
• ω-(2,4-Dimethoxybenzoyl)-hexancarbonsaeure

• MDL： MFCD02261033
• Inchi： 1S/C16H22O5/c1-20-12-9-10-13(15(11-12)21-2)14(17)7-5-3-4-6-8-16(18)19/h9-11H,3-8H2,1-2H3,(H,18,19)
• InChI Key： VRHROPYHUWDTDR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1OC)OC)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 294.14700
• Monoisotopic Mass: 294.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 3.31170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID

8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID: A Comprehensive Overview

The compound with CAS No 32246-84-7, known as 8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a phenyl group substituted with methoxy groups at the 2 and 4 positions, an oxo group at the 8th position, and a carboxylic acid moiety. The long-chain carboxylic acid nature of this molecule contributes to its versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID in drug delivery systems. Researchers have explored its ability to form self-assembled structures, such as micelles and vesicles, which can encapsulate hydrophobic drugs. These structures not only enhance drug solubility but also improve bioavailability, making this compound a promising candidate for targeted drug delivery. The methoxy substitution pattern on the phenyl ring plays a crucial role in stabilizing these assemblies by introducing hydrophilic groups that enhance colloidal stability.

In addition to its pharmaceutical applications, this compound has shown potential in the development of advanced materials. Its oxo group and carboxylic acid functionality make it suitable for use in polymer synthesis. Recent advancements in polymer chemistry have demonstrated that this compound can serve as a building block for creating biodegradable polymers with tunable mechanical properties. These polymers have applications in tissue engineering and sustainable packaging materials.

The synthesis of 8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts alkylation to introduce the methoxy groups onto the phenyl ring and subsequent oxidation reactions to introduce the oxo group. The use of green chemistry principles in these reactions has significantly reduced the environmental footprint of its production process.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions. For instance, the hydrogen bonding capability of the carboxylic acid group has been shown to influence its crystallization behavior, which is critical for its application in crystal engineering.

Looking ahead, ongoing research is focused on optimizing the properties of 8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID for specific applications. For example, researchers are investigating methods to enhance its biocompatibility for medical devices and exploring its use in stimuli-responsive materials that can respond to external conditions such as temperature or pH changes.

In conclusion, 8-(2,4-DIMETHOXYPHENYL)-8-OXOOCTANOIC ACID is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it a valuable tool for advancing both pharmaceutical and materials science research. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in innovative technological solutions.